Cas no 1006469-47-1 (1-(2-Hydroxyethyl)-1H-pyrazole-4-carboxylic acid)

1-(2-Hydroxyethyl)-1H-pyrazole-4-carboxylic acid structure

1006469-47-1 structure

Product name:1-(2-Hydroxyethyl)-1H-pyrazole-4-carboxylic acid

CAS No:1006469-47-1

MF:C₆H₈N₂O₃

MW:156.13932

MDL:MFCD06804917

CID:1083222

PubChem ID:19621868

1-(2-Hydroxyethyl)-1H-pyrazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- 1-(2-Hydroxyethyl)-1H-pyrazole-4-carboxylic acid
- 1-(2-hydroxyethyl)pyrazole-4-carboxylic acid
- BBL104352
- MFCD06804917
- DB-097460
- 1-(2-Hydroxyethyl)-1H-pyrazole-4-carboxylicacid
- Z317041794
- KS-7014
- CS-0058339
- AKOS000184873
- STL414481
- 1006469-47-1
- SCHEMBL18038382
- EN300-230192
- E80926
- MDL： MFCD06804917
- Inchi： InChI=1S/C6H8N2O3/c9-2-1-8-4-5(3-7-8)6(10)11/h3-4,9H,1-2H2,(H,10,11)
- InChI Key： NUHXGWJMJWTPGI-UHFFFAOYSA-N
- SMILES： C(CO)N1C=C(C=N1)C(=O)O

Computed Properties

Exact Mass: 156.05349212g/mol
Monoisotopic Mass: 156.05349212g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 11
Rotatable Bond Count: 3
Complexity: 151
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -1
Topological Polar Surface Area: 75.4Å²

Experimental Properties

Density: 1.4±0.1 g/cm3
Boiling Point: 402.6±25.0 °C at 760 mmHg
Flash Point: 197.3±23.2 °C
Vapor Pressure: 0.0±1.0 mmHg at 25°C

1-(2-Hydroxyethyl)-1H-pyrazole-4-carboxylic acid Security Information

Signal Word：warning
Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

1-(2-Hydroxyethyl)-1H-pyrazole-4-carboxylic acid PricePrice >>

Enterprise	No.	Product name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-230192-0.5g	1-(2-hydroxyethyl)-1H-pyrazole-4-carboxylic acid	1006469-47-1	95%	0.5g	$231.0	2024-06-20
Chemenu	CM331324-250mg	1-(2-Hydroxyethyl)-1H-pyrazole-4-carboxylic acid	1006469-47-1	95%+	250mg	$485	2021-08-18
Chemenu	CM331324-1g	1-(2-Hydroxyethyl)-1H-pyrazole-4-carboxylic acid	1006469-47-1	95%+	1g	$329	2023-02-03
TRC	B443933-50mg	1-(2-Hydroxyethyl)-1H-pyrazole-4-carboxylic Acid	1006469-47-1		50mg	$ 115.00	2022-06-07
Enamine	EN300-230192-0.05g	1-(2-hydroxyethyl)-1H-pyrazole-4-carboxylic acid	1006469-47-1	95%	0.05g	$69.0	2024-06-20
Enamine	EN300-230192-2.5g	1-(2-hydroxyethyl)-1H-pyrazole-4-carboxylic acid	1006469-47-1	95%	2.5g	$545.0	2024-06-20
eNovation Chemicals LLC	Y1255207-100mg	1-(2-hydroxyethyl)-1H-pyrazole-4-carboxylic acid	1006469-47-1	98%	100mg	$115	2024-06-07
Advanced ChemBlocks	H-8574-1G	1-(2-Hydroxyethyl)-1H-pyrazole-4-carboxylic acid	1006469-47-1	97%	1G	$970	2023-09-15
Ambeed	A226356-1g	1-(2-Hydroxyethyl)-1H-pyrazole-4-carboxylic acid	1006469-47-1	98%	1g	$326.0	2025-03-16
Ambeed	A226356-100mg	1-(2-Hydroxyethyl)-1H-pyrazole-4-carboxylic acid	1006469-47-1	98%	100mg	$71.0	2025-03-16

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(CAS:1006469-47-1)1-(2-Hydroxyethyl)-1H-pyrazole-4-carboxylic acid

Purity:99%

Quantity:1g

Price ($):266.0